2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide
Description
2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide, also known as CTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Antioxidant Activity
Compounds with a benzamide structure have been found to exhibit antioxidant activity . They can inhibit the formation of free radicals, which are harmful to the body. This makes them potentially useful in the treatment of diseases caused by oxidative stress, such as heart disease and cancer .
Antibacterial Activity
Benzamides have shown antibacterial activity against both gram-positive and gram-negative bacteria . This suggests that “2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide” could potentially be used in the development of new antibiotics .
Antifungal Activity
Similar to their antibacterial properties, benzamides have also demonstrated antifungal activity . This could make them useful in treating fungal infections .
Antiviral Activity
Thiazole derivatives, which include “2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide”, have shown antiviral activity . They could potentially be used in the treatment of viral diseases .
Anticancer Activity
Benzamides have been widely used in the treatment of cancer . They have shown anti-tumor and cytotoxic activities, suggesting that “2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide” could potentially be used in cancer therapy .
Neuroprotective Activity
Thiazole derivatives have shown neuroprotective activity . This suggests that “2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide” could potentially be used in the treatment of neurodegenerative diseases .
Anti-Inflammatory Activity
Benzamides have shown anti-inflammatory activity . This suggests that “2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide” could potentially be used in the treatment of inflammatory diseases .
Analgesic Activity
Benzamides have shown analgesic (pain-relieving) activity . This suggests that “2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide” could potentially be used as a pain reliever .
properties
IUPAC Name |
2-[[5-chloro-4-(4-methylphenyl)sulfonyl-1,3-thiazol-2-yl]amino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O3S2/c1-10-6-8-11(9-7-10)26(23,24)16-14(18)25-17(21-16)20-13-5-3-2-4-12(13)15(19)22/h2-9H,1H3,(H2,19,22)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWVACVZPOJNITP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=N2)NC3=CC=CC=C3C(=O)N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-Chloro-4-tosylthiazol-2-yl)amino)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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